Cas no 1018505-55-9 (2H-Benzimidazol-2-one, 1,3-dihydro-1-[1-[[4-(6-phenyl-1H-imidazo[4,5-g]quinoxalin-7-yl)phenyl]methyl]-4-piperidinyl]-)

• Product Name: 2H-Benzimidazol-2-one, 1,3-dihydro-1-[1-[[4-(6-phenyl-1H-imidazo[4,5-g]quinoxalin-7-yl)phenyl]methyl]-4-piperidinyl]-
• CAS No: 1018505-55-9
• MF: C₁₆H₂₀N₄
• MW: 268.356802940369
• CID: 831042
• PubChem ID: 28411862
• Update Time: 2025-04-19

2H-Benzimidazol-2-one, 1,3-dihydro-1-[1-[[4-(6-phenyl-1H-imidazo[4,5-g]quinoxalin-7-yl)phenyl]methyl]-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 1,3-dihydro-1-[1-[[4-(6-phenyl-1H-imidazo[4,5-g]quinoxalin-7-yl)phenyl]methyl]-4-piperidinyl]-
• 5-(4-Benzyl-1-piperazinyl)-2-pyridinamine
• 5-(4-benzylpiperazin-1-yl)pyridin-2-amine
• CS-M0331
• AKOS000222291
• DB-368036
• CS-14256
• 1018505-55-9

• Inchi： 1S/C16H20N4/c17-16-7-6-15(12-18-16)20-10-8-19(9-11-20)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H2,17,18)
• InChI Key： PINJXNRJRQRMKC-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN(C2C=NC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 268.16879665g/mol
• Monoisotopic Mass: 268.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.4Ų